Cas no 866152-19-4 (4-Hydroxy-N-(7-methyl-11-oxo-10,11-dihydrodibenzob,f1,4oxazepin-2-yl)benzenecarboxamide)

4-Hydroxy-N-(7-methyl-11-oxo-10,11-dihydrodibenzob,f1,4oxazepin-2-yl)benzenecarboxamide structure
866152-19-4 structure
Product Name:4-Hydroxy-N-(7-methyl-11-oxo-10,11-dihydrodibenzob,f1,4oxazepin-2-yl)benzenecarboxamide
CAS No:866152-19-4
MF:C21H16N2O4
MW:360.362745285034
CID:4663038
Update Time:2025-07-01

4-Hydroxy-N-(7-methyl-11-oxo-10,11-dihydrodibenzob,f1,4oxazepin-2-yl)benzenecarboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-hydroxy-N-(7-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenecarboxamide
    • 4-Hydroxy-N-(7-methyl-11-oxo-10,11-dihydrodibenzob,f1,4oxazepin-2-yl)benzenecarboxamide
    • Inchi: 1S/C21H16N2O4/c1-12-2-8-17-19(10-12)27-18-9-5-14(11-16(18)21(26)23-17)22-20(25)13-3-6-15(24)7-4-13/h2-11,24H,1H3,(H,22,25)(H,23,26)
    • InChI Key: RPQBBDOIFLULTH-UHFFFAOYSA-N
    • SMILES: C(NC1C=C2C(=CC=1)OC1=CC(C)=CC=C1NC2=O)(=O)C1=CC=C(O)C=C1

4-Hydroxy-N-(7-methyl-11-oxo-10,11-dihydrodibenzob,f1,4oxazepin-2-yl)benzenecarboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H167595-25mg
4-Hydroxy-N-(7-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenecarboxamide
866152-19-4
25mg
$ 230.00 2022-06-04
TRC
H167595-50mg
4-Hydroxy-N-(7-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenecarboxamide
866152-19-4
50mg
$ 380.00 2022-06-04
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00959399-1g
4-Hydroxy-N-{5-methyl-10-oxo-2-oxa-9-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}benzamide
866152-19-4 90%
1g
¥4193.0 2024-04-18
A2B Chem LLC
AI79788-1mg
4-hydroxy-N-{5-methyl-10-oxo-2-oxa-9-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}benzamide
866152-19-4 >90%
1mg
$201.00 2024-04-19
A2B Chem LLC
AI79788-5mg
4-hydroxy-N-{5-methyl-10-oxo-2-oxa-9-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}benzamide
866152-19-4 >90%
5mg
$214.00 2024-04-19
A2B Chem LLC
AI79788-10mg
4-hydroxy-N-{5-methyl-10-oxo-2-oxa-9-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}benzamide
866152-19-4 >90%
10mg
$240.00 2024-04-19
A2B Chem LLC
AI79788-500mg
4-hydroxy-N-{5-methyl-10-oxo-2-oxa-9-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}benzamide
866152-19-4 >90%
500mg
$720.00 2024-04-19

Additional information on 4-Hydroxy-N-(7-methyl-11-oxo-10,11-dihydrodibenzob,f1,4oxazepin-2-yl)benzenecarboxamide

4-Hydroxy-N-(7-methyl-11-oxo-10,11-dihydrodibenzob,f1,4oxazepin-2-yl)benzenecarboxamide: A Comprehensive Overview

4-Hydroxy-N-(7-methyl-11-oxo-10,11-dihydrodibenzob,f1,4oxazepin-2-yl)benzenecarboxamide, with the CAS number 866152-19-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of dibenzoxazepines, a group of molecules known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and potential therapeutic applications of this compound.

Chemical Structure and Properties

The chemical structure of 4-Hydroxy-N-(7-methyl-11-oxo-10,11-dihydrodibenzob,f1,4oxazepin-2-yl)benzenecarboxamide is characterized by a dibenzoxazepine core with a hydroxy group and a carboxamide moiety. The dibenzoxazepine scaffold is a bicyclic system consisting of a benzene ring fused to an oxazepine ring. The presence of the hydroxy group at the 4-position and the carboxamide group attached to the 2-position of the dibenzoxazepine ring imparts unique chemical and biological properties to this compound. The molecular formula is C23H20N2O4, and its molecular weight is 388.42 g/mol.

Synthesis Methods

The synthesis of 4-Hydroxy-N-(7-methyl-11-oxo-10,11-dihydrodibenzob,f1,4oxazepin-2-yl)benzenecarboxamide has been reported in several studies. One common approach involves the reaction of 4-hydroxybenzoyl chloride with 7-methyl-10,11-dihydrodibenzob,f[3,2-c:5,6-c']dioxadiazocin-8(9H)-one in the presence of a base such as triethylamine. This reaction typically proceeds via nucleophilic acyl substitution to form the desired product. Another method involves the condensation of 4-hydroxybenzohydrazide with 7-methyl-10,11-dihydrodibenzob,f[3,2-c:5,6-c']dioxadiazocin-8(9H)-one in an appropriate solvent under mild conditions.

Biological Activities

4-Hydroxy-N-(7-methyl-11-oxo-10,11-dihydrodibenzob,f[3,2-c:5,6-c']dioxadiazocin-2(9H)-yl)benzenecarboxamide has been extensively studied for its biological activities. One of its key properties is its potent anti-inflammatory effect. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it has been reported to exhibit analgesic activity in animal models of pain, suggesting its potential as a novel analgesic agent.

The compound also demonstrates anticonvulsant activity. In vivo studies using rodent models have shown that it can effectively reduce seizure frequency and duration in models of epilepsy. The mechanism underlying this activity is thought to involve modulation of GABAergic neurotransmission and inhibition of voltage-gated sodium channels.

Potential Therapeutic Applications

The diverse biological activities of 4-Hydroxy-N-(7-methyl-11-oxo-10,11-dihydrodibenzob,f[3,2-c:5,6-c']dioxadiazocin-2(9H)-yl)benzenecarboxamide make it a promising candidate for various therapeutic applications. Its anti-inflammatory properties suggest potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The analgesic activity could make it useful for managing chronic pain conditions. Furthermore, its anticonvulsant effects highlight its potential as a novel treatment for epilepsy.

In addition to these primary applications, recent research has explored the potential of this compound in other areas. For instance, studies have shown that it can inhibit cancer cell proliferation by inducing apoptosis and suppressing angiogenesis. This suggests that it may have applications in cancer therapy as well.

Clinical Trials and Future Directions

To date, several preclinical studies have been conducted to evaluate the safety and efficacy of 4-Hydroxy-N-(7-methyl-11-oxo-10,11-dihydrodibenzob,f[3,2-c:5,6-c']dioxadiazocin-2(9H)-yl)benzenecarboxamide. These studies have generally reported favorable results, with no significant adverse effects observed at therapeutic doses. However, further clinical trials are needed to confirm these findings and to assess the compound's safety and efficacy in human subjects.

Ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce potential side effects. Additionally, efforts are being made to develop more potent analogs with improved therapeutic profiles. These developments hold promise for advancing the clinical application of this compound in various medical conditions.

Conclusion

4-Hydroxy-N-(7-methyl-11-oxo-10,11-dihydrodibenzob,f[3,2-c:5,6-c']dioxadiazocin-2(9H)-yl)benzenecarboxamide (CAS No. 866152-19-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic applications, it holds promise for addressing unmet medical needs in various disease areas.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent